Cas no 97966-29-5 ((2E)-3-(3-Hydroxy-4-methoxyphenyl)-2-propenoic Acid Methyl Ester)

(2E)-3-(3-Hydroxy-4-methoxyphenyl)-2-propenoic Acid Methyl Ester structure

97966-29-5 structure

Product Name:(2E)-3-(3-Hydroxy-4-methoxyphenyl)-2-propenoic Acid Methyl Ester

CAS No:97966-29-5

MF:C₁₁H₁₂O₄

MW:208.210583686829

CID:1989986

Update Time:2024-03-01

(2E)-3-(3-Hydroxy-4-methoxyphenyl)-2-propenoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

- Methyl (E)-3'-hydroxy-4'-methoxycinnamate
- 3-(3-Hydroxy-4-methoxyphenyl)-2-propenoic acid methyl ester
- (2E)-3-(3-Hydroxy-4-methoxyphenyl)-2-propenoic Acid Methyl Ester
- isoferulic acid methyl ester
- METHYL ISOFERULATE
- FERULIC ACID METHYL ESTER
- 2-Propenoic acid, 3-(3-hydroxy-4-methoxyphenyl)-, methyl ester, (E)- (ZCI)
- Methyl (2E)-3-(3-hydroxy-4-methoxyphenyl)-2-propenoate (ACI)
- Methyl (E)-3′-hydroxy-4′-methoxycinnamate
- Inchi： 1S/C11H12O4/c1-14-10-5-3-8(7-9(10)12)4-6-11(13)15-2/h3-7,12H,1-2H3/b6-4+
- InChI Key： JTLOUXXZZFFBBW-GQCTYLIASA-N
- SMILES： C(/C1C=CC(OC)=C(O)C=1)=C\C(=O)OC

Computed Properties

Exact Mass: 208.07400
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4

Experimental Properties

Color/Form: Powder
Density: 1.204
Melting Point: 119-120 ºC
Boiling Point: 370 ºC
Flash Point: 145 ºC
PSA: 55.76000
LogP: 1.58700

(2E)-3-(3-Hydroxy-4-methoxyphenyl)-2-propenoic Acid Methyl Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H946035-1g	(2E)-3-(3-Hydroxy-4-methoxyphenyl)-2-propenoic Acid Methyl Ester	97966-29-5	1g	$173.00	2023-05-18
TRC	H946035-5g	(2E)-3-(3-Hydroxy-4-methoxyphenyl)-2-propenoic Acid Methyl Ester	97966-29-5	5g	$638.00	2023-05-18
TRC	H946035-10g	(2E)-3-(3-Hydroxy-4-methoxyphenyl)-2-propenoic Acid Methyl Ester	97966-29-5	10g	$1034.00	2023-05-18
TRC	H946035-25g	(2E)-3-(3-Hydroxy-4-methoxyphenyl)-2-propenoic Acid Methyl Ester	97966-29-5	25g	$2061.00	2023-05-18

(2E)-3-(3-Hydroxy-4-methoxyphenyl)-2-propenoic Acid Methyl Ester Production Method

Production Method 1

621-59-0

2605-67-6

97966-29-5

Reaction Conditions

1.1 Solvents: Dichloromethane ; 16 h, rt; 2 h, rt → reflux

Reference

: Optical Control of TRPV1 Channels

Stein, Marco; Breit, Andreas; Fehrentz, Timm; Gudermann, Thomas; Trauner, Dirk, Angewandte Chemie, 2013, 52(37), 9845-9848

Production Method 2

25522-33-2

97966-29-5

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate ; 12 h, 0 °C → rt

Reference

: Purification and biochemical characterization of feruloyl esterases from Aspergillus terreus MTCC 11096

Kumar, C. Ganesh; Kamle, Avijeet; Kamal, Ahmed, Biotechnology Progress, 2013, 29(4), 924-932

Production Method 3

25522-33-2

97966-29-5

Reaction Conditions

1.1 Catalysts: Sulfuric acid Solvents: Methanol ; 3 h, reflux

Reference

: Synthetic Guaiacol Derivatives as Promising Myeloperoxidase Inhibitors Targeting Atherosclerotic Cardiovascular Disease

Premkumar, Jayaraj ; Sampath, Parthasarathy; Sanjay, Rajagopalan; Chandrakala, Aluganti; Rajagopal, Desikan, ChemMedChem, 2020, 15(13), 1187-1199

Production Method 4

25522-33-2

97966-29-5

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Dichloromethane ; 0.5 h, rt; rt → reflux; 2 h, reflux
1.2 Solvents: Dichloromethane ; 1 h, reflux; 3 h, reflux

Reference

: Inhibitory effects of substituted cinnamic acid esters on mushroom tyrosinase

Zhang, Zhenghua; Liu, Jinbing; Wu, Fengyan; Zhao, Liangzhong, Letters in Drug Design & Discovery, 2013, 10(6), 529-534

Production Method 5

25522-33-2

97966-29-5

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Methanol ; rt; 16 h, reflux

Reference

: Cage-confined photocatalysis for wide-scope unusually selective [2 + 2] cycloaddition through visible-light triplet sensitization

Wang, Jing-Si; Wu, Kai ; Yin, Changzhen; Li, Kang; Huang, Yahao; et al, Nature Communications, 2020, 11(1),

Production Method 6

108-59-8

621-59-0

97966-29-5

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid , Dimethylformamide dimethyl acetal Solvents: Toluene ; 16 h, reflux

Reference

: Catalytic enamines from dialkylamide-dialkylacetals

Davey, Roger M.; Stamford, N. Patrick J., Tetrahedron Letters, 2012, 53(20), 2537-2539

Production Method 7

621-59-0

2605-67-6

97966-29-5

1801421-39-5

Reaction Conditions

1.1 Solvents: Dichloromethane ; 18 h, reflux

Reference

: Gram-Scale Enantioselective Formal Synthesis of Morphine through an ortho-para Oxidative Phenolic Coupling Strategy

Tissot, Matthieu; Phipps, Robert J.; Lucas, Catherine; Leon, Rafael M.; Pace, Robert D. M.; et al, Angewandte Chemie, 2014, 53(49), 13498-13501

Production Method 8

537-73-5

97966-29-5

Reaction Conditions

1.1 Catalysts: Sulfuric acid ; 4 h, reflux

Reference

: Search for novel histone deacetylase inhibitors. Part II: Design and synthesis of novel isoferulic acid derivatives

Lu, Wen; Wang, Fang; Zhang, Tao; Dong, Jinyun; Gao, Hongping; et al, Bioorganic & Medicinal Chemistry, 2014, 22(9), 2707-2713

Production Method 9

25522-33-2

97966-29-5

Reaction Conditions

1.1 Reagents: Triphenylphosphine , Iodine Solvents: Acetonitrile ; 10 min, rt
1.2 Catalysts: Zinc triflate ; 30 min, 60 °C
1.3 Solvents: Acetonitrile ; 3.5 h, 60 °C

Reference

: Zn(OTf)2-Promoted Chemoselective Esterification of Hydroxyl Group Bearing Carboxylic Acids

Mamidi, Narsimha; Manna, Debasis, Journal of Organic Chemistry, 2013, 78(6), 2386-2396

Production Method 10

621-59-0

48200-25-5

97966-29-5

Reaction Conditions

1.1 Solvents: Benzene

Reference

: Syntheses of Certain 3-Aryl-2-propenoates and Evaluation of their Cytotoxicity

Nam, N.-H.; You, Y.-J.; Kim, Y.; Hong, D.-H.; Kim, H.-M.; et al, Bioorganic & Medicinal Chemistry Letters, 2001, 11(9), 1173-1176

Production Method 11

621-59-0

2605-67-6

97966-29-5

Reaction Conditions

1.1 3 min

Reference

: Convenient microwave assisted synthesis of naturally occurring methyl (E)-cinnamates

Mahajan, Rajesh P.; Patil, Shamkant L.; Mali, Raghao S., Organic Preparations and Procedures International, 2005, 37(3), 286-290

Production Method 12

762-42-5

621-59-0

97966-29-5

Reaction Conditions

1.1 Catalysts: Triphenylphosphine Solvents: Dichloromethane ; 10 min, -10 °C; 24 h, rt

Reference

: Triphenylphosphine-mediated serendipitous synthesis of alkyl cinnamates through the reaction of 3-hydroxy-4-methoxybenzaldehyde with dialkyl acetylenedicarboxylates

Yavari, Issa; Djahaniani, Hoorieh; Moradi, Logman; Nasiri, Farough, Phosphorus, 2005, 180(9), 2149-2153

Production Method 13

25522-33-2

97966-29-5

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Methanol ; 2 h, rt

Reference

: Design, synthesis and biological evaluation of cinnamic acid derivatives with synergetic neuroprotection and angiogenesis effect

Zhang, Wen-Xi; Wang, Hui; Cui, He-Rong; Guo, Wen-Bo; Zhou, Fei; et al, European Journal of Medicinal Chemistry, 2019, 183,

Production Method 14

25522-33-2

97966-29-5

Reaction Conditions

1.1 Catalysts: Sulfuric acid Solvents: Methanol ; 12 h, 70 °C; cooled
1.2 Reagents: Sodium carbonate Solvents: Water ; pH 7

Reference

: Design, synthesis and antitumor evaluation of novel celastrol derivatives

Xu, Manyi; Li, Na; Zhao, Zihao; Shi, Zhixian; Sun, Jianbo; et al, European Journal of Medicinal Chemistry, 2019, 174, 265-276

Production Method 15

25522-33-2

97966-29-5

Reaction Conditions

1.1 Catalysts: Sulfuric acid Solvents: Methanol ; 12 h, reflux

Reference

: Synthesis and anticancer activities of glycyrrhetinic acid derivatives

Li, Yang; Feng, Ling; Song, Zhi-Fang; Li, Hai-Bei; Huai, Qi-Yong, Molecules, 2016, 21(2),

Production Method 16

621-59-0

97966-29-5

Reaction Conditions

1.1 Reagents: Sodium acetate Catalysts: Triphenylphosphine (polymer-bounded) Solvents: Methanol ; 10 min, 150 °C

Reference

: Microwave and polymer assisted synthesis of a small library of α,β-unsaturated methyl esters via the Wittig reaction

Collina, S.; Rossi, D.; Urbano, M.; Baraglia, A. Carnevale; Azzolina, O., Letters in Organic Chemistry, 2007, 4(6), 384-387

(2E)-3-(3-Hydroxy-4-methoxyphenyl)-2-propenoic Acid Methyl Ester Raw materials

(2E)-3-(3-Hydroxy-4-methoxyphenyl)-2-propenoic Acid Methyl Ester Preparation Products

(2E)-3-(3-Hydroxy-4-methoxyphenyl)-2-propenoic Acid Methyl Ester Related Literature

1. Alt-proteins: A promising future
2. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
3. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
4. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143

Related Categories

97966-29-5 ((2E)-3-(3-Hydroxy-4-methoxyphenyl)-2-propenoic Acid Methyl Ester) Related Products

Recommended suppliers

Shanghai Aoguang Biotechnology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Wuhan ChemNorm Biotech Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Hubei Cuiyuan Biotechnology Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

Henan Dongyan Pharmaceutical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk